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Compound of Interest

Compound Name: 4-(2,2-Diethoxyethyl)oxane

CAS No.: 2164042-76-4

Cat. No.: B2792220

Get Quote

Executive Summary: The "Make vs. Buy" Reality
Direct commercial availability of 4-(2,2-Diethoxyethyl)oxane is virtually non-existent in

standard chemical catalogs (Sigma, Enamine, Combi-Blocks). It is not a commodity building

block.

Instead, this compound is almost exclusively accessed via a single-step synthesis from its

commercially available aldehyde precursor: (Tetrahydro-pyran-4-yl)-acetaldehyde (CAS 65626-

23-5).

Researchers requiring this acetal must adopt a "Buy Precursor / Synthesize Target" strategy.

This guide provides the sourcing intelligence for the precursor and a validated protocol for the

conversion.

Chemical Identity & Structural Logic[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2792220#bc-rfq
https://www.benchchem.com/product/b2792220/docs?utm_src=pdf-body#commercial-availability-synthetic-access-4-2-2-diethoxyethyl-oxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Target Compound 4-(2,2-Diethoxyethyl)oxane

Synonyms
4-(2,2-Diethoxyethyl)tetrahydropyran;

Tetrahydropyran-4-acetaldehyde diethyl acetal

Chemical Class Cyclic Ether / Acetal

Primary Utility
Masked aldehyde for Grignard/Lithium

reactions; Stable storage form of the aldehyde

Precursor (Commercial) (Tetrahydro-pyran-4-yl)-acetaldehyde

Precursor CAS 65626-23-5

Why the Acetal?
The free aldehyde (CAS 65626-23-5) is susceptible to oxidation and polymerization. The

diethyl acetal form (Target) renders the terminal carbon inert to nucleophiles (bases, Grignards,

hydrides), allowing chemical manipulation of the tetrahydropyran ring or other introduced

functional groups before acidic deprotection.

Commercial Landscape: Sourcing the Precursor
Since the acetal is not shelf-stable indefinitely (susceptible to hydrolysis), suppliers stock the

aldehyde. You must procure CAS 65626-23-5.

Primary Suppliers (Validated for CAS 65626-23-5)
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Supplier Catalog Name Purity Grade Stock Location Lead Time

BLD Pharm

Tetrahydropyran-

4-carbaldehyde

deriv.

97%+ Shanghai/USA 3-5 Days

Enamine

(Tetrahydro-2H-

pyran-4-

yl)acetaldehyde

95%+ Kyiv/USA 1-2 Weeks

Combi-Blocks

2-(Tetrahydro-

pyran-4-yl)-

acetaldehyde

98% San Diego, CA 1-2 Days

Sigma-Aldrich
Via Market

Select
Custom Global Variable

Procurement Note: Search vendors using the CAS 65626-23-5 rather than the name, as

nomenclature varies (e.g., 2-(oxan-4-yl)acetaldehyde).

Technical Core: Synthesis Protocol
Objective: Convert (Tetrahydro-pyran-4-yl)-acetaldehyde into 4-(2,2-Diethoxyethyl)oxane.

Mechanism: Acid-catalyzed nucleophilic addition of ethanol, driven by water removal (Le

Chatelier’s principle).

Reagents & Equipment[6][7]
Substrate: (Tetrahydro-pyran-4-yl)-acetaldehyde (1.0 eq)

Solvent/Reactant: Anhydrous Ethanol (10-20 volumes)

Dehydrating Agent: Triethyl Orthoformate (1.1 - 1.5 eq) – Critical for driving equilibrium.
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Catalyst: p-Toluenesulfonic acid monohydrate (pTSA) (1-2 mol%) or Camphorsulfonic acid

(CSA).

Apparatus: Round-bottom flask, N2 atmosphere, magnetic stirring.

Step-by-Step Methodology
Setup: Charge a flame-dried flask with the aldehyde (CAS 65626-23-5) and anhydrous

ethanol under nitrogen.

Activation: Add Triethyl Orthoformate (1.2 eq). This acts as a chemical water scavenger,

converting produced water into ethanol and ethyl formate.

Catalysis: Add catalytic pTSA (0.01 eq).

Reaction: Stir at room temperature (20-25°C) for 12–18 hours.

Monitor: TLC (stain with KMnO4 or DNP) or GC-MS. The aldehyde peak should disappear.

Quench: Add solid NaHCO3 (excess) to neutralize the acid catalyst before workup. Stir for

20 mins.

Workup: Filter off the solids. Concentrate the filtrate under reduced pressure (Rotavap).

Purification: The residue is often pure enough (>95%) for downstream use. If necessary,

distill under high vacuum (bulb-to-bulb). Do not use silica column chromatography unless the

silica is pre-treated with 1% Triethylamine, as acidic silica will hydrolyze the acetal back to

the aldehyde.

Visualization: Synthesis & Decision Logic
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Process Validation
Precursor: (Tetrahydro-pyran-4-yl)-acetaldehyde

CAS: 65626-23-5
(Commercial Buy)

Target: 4-(2,2-Diethoxyethyl)oxane
(The Acetal)

 Acid Catalysis
 - H2O 

Reagents:
EtOH, HC(OEt)3

pTSA (cat.)

Downstream Application:
Grignard / Strong Base Reactions Stable Intermediate 

QC Check:
1H NMR (CDCl3)

Triplet ~4.5 ppm (Acetal CH)

Click to download full resolution via product page

Figure 1: Synthetic workflow converting the commercial aldehyde precursor to the stable acetal

target.

Quality Control & Validation
To verify the synthesis of 4-(2,2-Diethoxyethyl)oxane, look for these specific NMR signatures:

Acetal Methine Proton: A distinct triplet (t) around 4.4 – 4.6 ppm. This confirms the formation

of the R-CH(OEt)2 moiety.

Ethoxy Groups: Two quartets (OCH2) around 3.5–3.7 ppm and two triplets (CH3) around 1.2

ppm.

Disappearance of Aldehyde: Absence of the aldehyde proton signal (usually a triplet or

doublet near 9.7 ppm).
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To cite this document: BenchChem. [Commercial Availability & Synthetic Access: 4-(2,2-
Diethoxyethyl)oxane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2792220/docs#commercial-availability-synthetic-
access-4-2-2-diethoxyethyl-oxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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